(Z)-1-(4-chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)prop-2-en-1-one

• IUPAC Name: (Z)-1-(4-chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C17H15Cl2NOS/c1-20(2)11-16(22-15-9-7-14(19)8-10-15)17(21)12-3-5-13(18)6-4-12/h3-11H,1-2H3/b16-11-
• InChI Key: UWDUDUNVBDWYEW-WJDWOHSUSA-N
• Canonical SMILES: CN(C)C=C(C(=O)C1=CC=C(C=C1)Cl)SC2=CC=C(C=C2)Cl
• Isomeric SMILES: CN(C)/C=C(/C(=O)C1=CC=C(C=C1)Cl)\SC2=CC=C(C=C2)Cl
• Molecular Formula: C17H15Cl2NOS
• Molecular Weight: 352.3 g/mol

Description

(Z)-1-(4-chlorophenyl)-2-(4-chlorophenyl)sulfanyl-3-(dimethylamino)prop-2-en-1-one is a useful research compound. Its molecular formula is C17H15Cl2NOS and its molecular weight is 352.27. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Spectroscopic Characterization

Research has identified (E)-1-(4-Chlorophenyl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one as a compound with a unique molecular structure. The chlorophenyl ring is positioned at a dihedral angle with the central propenone unit, while the (dimethylamino)phenyl group exhibits disorder over two orientations. This structural complexity may have implications for its reactivity and potential applications in various scientific domains (Lei & Bai, 2009).

Nonlinear Optical Properties

A derivative of the compound, characterized by the presence of a dimethylamino group, has demonstrated intriguing third-order nonlinear optical properties. It exhibits a switchover from saturable absorption to reverse saturable absorption with increasing excitation intensity, indicating potential utility in optical devices and applications like optical limiters (Rahulan et al., 2014).

Crystal and Molecular Structures

The compound's crystal and molecular structures have been analyzed, showcasing distinct features like NLO properties and unique C-N bond characteristics. These structural insights contribute to our understanding of the compound's physical and chemical behavior and its potential applications in various scientific fields (Sridhar et al., 2002).

Pharmacological Research Applications

While the focus here is not on drug use or dosage, it's worth noting that a structurally similar compound, 3-(4-chlorophenyl)-3-(2-(dimethylamino)ethyl)isochroman-1-one, was identified as a nonpeptidic agonist of the urotensin-II receptor. This highlights the broader context in which such compounds can be applied in scientific research, especially in pharmacological and medicinal chemistry (Croston et al., 2002).

Synthetic Chemistry and Potential Applications

The compound has been utilized in synthetic chemistry for preparing various derivatives through heterocyclization reactions. The enamino ketone form of the compound reacts with N,O- and N,N-binucleophiles, leading to the formation of various derivatives with potential applications in chemical synthesis and possibly in the development of novel materials (Moskvina et al., 2015).